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Compound of Interest

Compound Name: alpha-Hydroxyolopatadine

CAS No.: 1331822-32-2

Cat. No.: B1146763

Get Quote

Executive Summary & Operational Context
This guide defines the standard operating procedure (SOP) for the disposal of α-

Hydroxyolopatadine, a primary metabolite of the antihistamine Olopatadine. While often

handled in milligram quantities as a reference standard, this compound retains significant

biological activity and environmental persistence.

The Core Directive: Do not treat this substance as general municipal waste. Due to its

heterocyclic structure and pharmacological activity, it is classified as a Non-Creditable

Hazardous Waste Pharmaceutical under recent EPA regulations (40 CFR Part 266 Subpart P).

The only acceptable disposal method is high-temperature incineration to ensure complete

thermal decomposition of the dibenz[b,e]oxepin ring system.

Chemical Identity & Hazard Profiling
Effective disposal begins with accurate identification. Treat α-Hydroxyolopatadine with the

same rigorous safety margins applied to the parent API (Active Pharmaceutical Ingredient),

Olopatadine HCl.
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Table 1: Chemical Safety Profile

Parameter Specification

Compound Name
α-Hydroxyolopatadine (Alpha-Hydroxy

Olopatadine)

CAS Number (HCl Salt) 1331668-21-3

CAS Number (Free Base) 1331822-32-2

Molecular Formula C₂₁H₂₃NO₄ (Free Base)

Physical State White to Off-White Solid

Primary Hazards (GHS)

H301: Toxic if swallowedH361: Suspected of

damaging fertility/unborn childH400: Very toxic

to aquatic life

Waste Classification

RCRA Hazardous Waste (Characteristic or

Listed based on concentration)Strict Prohibition

on Sewering

Senior Scientist Insight: The presence of the carboxylic acid and amine moieties makes this

compound zwitterionic depending on pH. In waste streams, this increases its water solubility,

making it a high risk for leaching if disposed of in landfills. Incineration is non-negotiable.

Pre-Disposal: Spill Management & Stabilization
Before disposal, accidental release must be managed to prevent cross-contamination.

Protocol: Dry Solid Spill (< 100 mg)
Isolate: Evacuate the immediate 3-meter radius.
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PPE: Don Nitrile gloves (double-gloved recommended), safety goggles, and an N95 or P100

particulate respirator to prevent inhalation of dust.

Containment: Do NOT use water initially. Water will solubilize the compound and spread

contamination.

Collection: Use a HEPA-filtered vacuum or wet-wipe method (dampened with methanol) to

collect solids.

Transfer: Place all cleanup materials into a dedicated Amber Glass or HDPE waste jar

labeled "Hazardous Pharmaceutical Waste."

Step-by-Step Disposal Workflow
This workflow is designed to meet US EPA 40 CFR Part 266 Subpart P standards.

Phase 1: Segregation (At the Bench)
Solid Waste: Expired reference standards, weighing boats, and contaminated gloves must

go into a dedicated solid waste stream.

Liquid Waste (HPLC Effluent):

If dissolved in Acetonitrile/Methanol: Segregate into Organic Solvent Waste.

If dissolved in aqueous buffer: Segregate into Aqueous Hazardous Waste.

Critical: Do not mix with strong oxidizers (e.g., Nitric Acid) as the amine group can form

unstable N-oxides or nitrosamines.

Phase 2: Containerization & Labeling
Container: Use High-Density Polyethylene (HDPE) or Amber Glass containers. Avoid metal

containers if the solution is acidic.

Labeling: The label must explicitly state:

"HAZARDOUS WASTE - PHARMACEUTICAL"[1][2][3][4]
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"TOXIC / IRRITANT"

List contents: "α-Hydroxyolopatadine, Acetonitrile, Water" (if liquid).

Phase 3: Final Destruction
Hand-off: Transfer sealed containers to your facility's EHS or licensed waste contractor.

Method:High-Temperature Incineration (Rotary Kiln).

Mechanism:[1][3][4][5][6] Combustion at >1000°C breaks the ether linkage in the oxepin

ring and oxidizes the amine, converting the molecule into CO₂, H₂O, and NOx gases

(scrubbed).

Visualizing the Chain of Custody
The following diagram illustrates the critical decision points in the disposal lifecycle to ensure

zero environmental release.
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Figure 1: Decision matrix for the segregation and destruction of α-Hydroxyolopatadine waste,

ensuring compliance with non-sewering mandates.

Regulatory Compliance & Documentation
To maintain a defensible safety audit trail, adhere to the following:

RCRA Status: Under the Pharmaceutical Waste Rule (40 CFR Part 266 Subpart P), this

substance is considered a "Non-Creditable Hazardous Waste Pharmaceutical."[4]

Sewering Ban: It is a violation of federal law to pour this substance down the drain.

Manifesting: All off-site shipments must be tracked via a Uniform Hazardous Waste Manifest

(EPA Form 8700-22).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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